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Compound of Interest

Compound Name: Histamine amine

Cat. No.: B15816437

Get Quote

Application Note and Protocol

This document provides a detailed methodology for the quantitative analysis of histamine in

various samples, particularly fish and fishery products, using High-Performance Liquid

Chromatography (HPLC) with fluorescence detection.

Introduction
Histamine is a biogenic amine formed from the decarboxylation of the amino acid histidine. It is

an important mediator of allergic responses and is also an indicator of decomposition in certain

food products, especially fish.[1][2] The accumulation of high levels of histamine in food can

lead to scombroid poisoning, a type of foodborne illness.[2][3][4] Therefore, accurate and

reliable quantification of histamine is crucial for food safety and quality control, as well as in

biomedical research. High-Performance Liquid Chromatography (HPLC) offers a sensitive and

specific method for histamine determination.[1][5][6] This application note details a validated

HPLC method with pre-column derivatization for the quantitative analysis of histamine.
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Due to its lack of a strong chromophore or fluorophore, histamine requires derivatization to be

sensitively detected by UV or fluorescence detectors.[5] This protocol utilizes a pre-column

derivatization step with o-phthalaldehyde (OPA) in the presence of a thiol-containing reagent

(e.g., 2-mercaptoethanol or 3-mercaptopropionic acid) to form a highly fluorescent isoindolic

derivative.[1][3][4] The resulting fluorescent derivative is then separated by reverse-phase

HPLC and quantified using a fluorescence detector.[1][7]

Quantitative Data Summary
The following table summarizes typical quantitative data obtained using this HPLC method for

histamine analysis.
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Parameter Value Reference

Linearity Range 5.0 - 100.0 mg/L [4]

12.5 - 200 mg/kg [1][7]

10 - 60 µg/mL [3]

Correlation Coefficient (R²) > 0.999 [3][5]

0.9977 [4]

Limit of Detection (LOD) 2.8 mg/kg [1][7]

2.7 µg/g [3]

1.5 mg/kg [4]

0.2 mg/kg [6]

Limit of Quantification (LOQ) 4.3 mg/kg [1][7]

8.3 µg/g [3]

4.5 mg/kg [4]

1.0 mg/kg [6]

Recovery 100.44 - 101.84% [1][7]

> 89% [3]

> 91% [8]

Precision (RSD%) < 5.92% [1][7]

< 8.46% [3]

1.35% [4]

Experimental Protocols
Reagents and Materials

Histamine dihydrochloride standard (99% purity)
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o-phthalaldehyde (OPA)

2-mercaptoethanol or 3-mercaptopropionic acid

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Perchloric acid (HClO₄) or Trichloroacetic acid (TCA)

Sodium hydroxide (NaOH)

Boric acid or Borax

Sodium sulfite

Deionized water

Syringe filters (0.45 µm)

Standard Solution Preparation
Histamine Stock Solution (e.g., 1000 mg/L): Accurately weigh 166 mg of histamine

dihydrochloride and dissolve it in 100 mL of 0.1 M HCl or deionized water.[9] This solution is

stable for several months when stored at 4°C.

Working Standard Solutions: Prepare a series of working standard solutions (e.g., 0.5, 1.0,

5.0, 10.0, 25.0, 50.0, and 100.0 mg/L) by diluting the stock solution with deionized water.

These solutions should be prepared fresh daily.

Sample Preparation (Fish Tissue)
Homogenize a representative portion of the fish sample.

Weigh 5-10 g of the homogenized sample into a centrifuge tube.[2]

Add 10 mL of an extraction solution, such as 6% perchloric acid or 10% trichloroacetic acid.

[2][3]
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Homogenize the mixture for 2-3 minutes using a high-speed homogenizer.

Centrifuge the homogenate at 3000-4000 rpm for 10 minutes.[2]

Filter the supernatant through a 0.45 µm syringe filter into a clean vial. The extracted sample

is now ready for derivatization.

Pre-column Derivatization with OPA
OPA Reagent Preparation:

Solution A: Dissolve 0.33 g of borax in 10 mL of deionized water.[8]

Solution B: Dissolve 20 mg of OPA in 1 mL of methanol. Add 20 µL of 2-mercaptoethanol

to this solution and then mix with Solution A. The final volume should be adjusted to 10

mL.[8] This reagent should be prepared fresh daily and stored in a dark glass vial.[8]

Derivatization Reaction:

In a microcentrifuge tube or autosampler vial, mix a specific volume of the standard

solution or sample extract (e.g., 50 µL) with the OPA reagent (e.g., 100 µL).

Allow the reaction to proceed for a short, defined period (e.g., 1-2 minutes) at room

temperature before injection into the HPLC system.[3]

HPLC Conditions
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Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 x 150

mm, 5 µm)

Mobile Phase

A gradient or isocratic elution using a mixture of

a buffer (e.g., sodium phosphate or ammonium

formate) and an organic solvent (e.g.,

acetonitrile or methanol).[10][11]

Flow Rate 0.8 - 1.5 mL/min

Injection Volume 10 - 20 µL

Column Temperature 25 - 35°C

Fluorescence Detector

Excitation Wavelength (λex): 340-360 nm,

Emission Wavelength (λem): 440-455 nm[1][8]

[12]
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Caption: Experimental workflow for histamine analysis by HPLC.

Histamine Derivatization with OPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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